Cas no 7233-49-0 (Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI))

• Product name: Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI)
• CAS No: 7233-49-0
• MF: C₇H₁₁O₃
• MW: 143.160442590714
• CID: 578783
• PubChem ID: 5249416

Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI)
• 2-hydroxycyclohexane-1-carboxylate
• 7233-49-0
• DTXSID30413184

• Inchi： InChI=1S/C7H12O3/c8-6-4-2-1-3-5(6)7(9)10/h5-6,8H,1-4H2,(H,9,10)/p-1
• InChI Key： SNKAANHOVFZAMR-UHFFFAOYSA-M
• SMILES： C1CCC(C(C1)C(=O)[O-])O

Computed Properties

• Exact Mass: 143.07083
• Monoisotopic Mass: 143.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Boiling Point: 307.9°Cat760mmHg
• Flash Point: 154.2°C
• PSA: 60.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols